Cas no 2680678-93-5 (tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate)

• Product Name: tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate
• CAS No: 2680678-93-5
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6407582
• PubChem ID: 165923799
• Update Time: 2025-05-21

tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288696
• 2680678-93-5
• tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate

• Inchi： 1S/C14H20N4O3/c1-14(2,3)21-13(19)17-12-10(8-15)9-16-18(12)11-4-6-20-7-5-11/h9,11H,4-7H2,1-3H3,(H,17,19)
• InChI Key： VSRQRBSTJHDZLW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(=C(C#N)C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.2Ų

Additional information on tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate

Comprehensive Overview of tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate (CAS No. 2680678-93-5)

tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate (CAS No. 2680678-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a tetrahydropyran (oxan-4-yl) moiety and a cyano group, making it a versatile intermediate for drug discovery. Its carbamate protection group (tert-butyl) further enhances its stability, a critical factor in synthetic applications. Researchers are increasingly exploring its potential in kinase inhibition and as a building block for bioactive molecules, aligning with the growing demand for small-molecule therapeutics.

In recent years, the compound’s relevance has surged alongside trends in fragment-based drug design (FBDD) and covalent inhibitor development. Its 4-cyano pyrazole scaffold is particularly notable for modulating protein-protein interactions (PPIs), a hot topic in oncology and inflammation research. The oxan-4-yl group contributes to improved solubility and metabolic stability, addressing key challenges in lead optimization. These attributes make CAS No. 2680678-93-5 a subject of interest in AI-driven drug discovery platforms, where computational models prioritize structurally diverse fragments.

Synthetic routes to tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate often involve multi-step protocols, including cyclocondensation and protecting group strategies. The cyano functionality allows for further derivatization via click chemistry or nucleophilic additions, catering to the rise of high-throughput screening methodologies. Analysts highlight its compatibility with green chemistry principles, as modern routes emphasize catalyst efficiency and solvent reduction—a response to the pharmaceutical industry’s sustainability goals.

From a commercial perspective, the compound’s niche applications have led to inquiries about scale-up synthesis and custom manufacturing. Suppliers frequently address questions regarding purity specifications (HPLC, NMR) and storage conditions, reflecting end-user concerns about reproducibility. Its classification as a non-hazardous material under standard handling conditions further boosts its adoption in academic and industrial labs.

Looking ahead, tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate exemplifies the convergence of medicinal chemistry and process optimization. As the scientific community prioritizes undruggable targets and allosteric modulators, this compound’s modular design positions it as a valuable tool for innovation. Ongoing studies explore its role in proteolysis-targeting chimeras (PROTACs), underscoring its adaptability to cutting-edge therapeutic modalities.